Cas no 2090220-88-3 (Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate)

• Product Name: Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate
• CAS No: 2090220-88-3
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5929152
• PubChem ID: 131540731
• Update Time: 2025-06-13

Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2090220-88-3
• EN300-6810293
• methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate
• Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate

• Inchi： 1S/C6H8N2O2S/c1-3-4(6(9)10-2)5(7)8-11-3/h1-2H3,(H2,7,8)
• InChI Key： UCOUEFHYLUXYOA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OC)C(N)=N1

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate

Research Brief on Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate (CAS: 2090220-88-3) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate (CAS: 2090220-88-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This thiazole derivative serves as a versatile scaffold for the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. The compound's unique structural features, including the presence of both amino and ester functional groups, make it an attractive intermediate for further chemical modifications.

Recent studies have highlighted the compound's role as a key building block in the synthesis of novel thiazole-containing pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent kinase inhibitors targeting cancer pathways. The researchers successfully utilized Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate as a starting material for developing selective CDK4/6 inhibitors, showing promising results in preclinical models of breast cancer.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antibacterial agents derived from this thiazole compound. The modified derivatives exhibited significant activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The study particularly noted the importance of the methyl group at position 5 and the carboxylate moiety in enhancing bacterial membrane penetration.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate. A 2023 Green Chemistry paper described a novel biocatalytic approach using engineered enzymes that improved the yield by 40% while reducing hazardous waste generation compared to traditional synthetic routes. This development is particularly significant for scaling up production while adhering to green chemistry principles.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Preliminary studies suggest that its derivatives may interact with multiple cellular targets, including protein-protein interaction interfaces and allosteric enzyme sites. This promiscuity, while potentially challenging for drug development, offers opportunities for creating multi-target therapeutics, especially for complex diseases like neurodegenerative disorders.

Looking forward, researchers anticipate expanding the applications of Methyl 3-amino-5-methyl-1,2-thiazole-4-carboxylate in areas such as targeted drug delivery systems and diagnostic probes. Its chemical versatility allows for conjugation with various targeting moieties and imaging agents, making it a valuable tool in theranostic applications. Current challenges include optimizing its pharmacokinetic properties and reducing potential off-target effects, which are the focus of several ongoing research projects in academic and industrial laboratories worldwide.